1-methyl-6-nitro-1H-indole-3-carboxylic acid
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Description
1-Methyl-6-nitro-1H-indole-3-carboxylic acid is a substituted indole derivative featuring a methyl group at position 1, a nitro group at position 6, and a carboxylic acid moiety at position 3. Indole-based compounds are critical in medicinal chemistry due to their prevalence in bioactive molecules and pharmaceuticals .
Properties
Molecular Formula |
C10H8N2O4 |
|---|---|
Molecular Weight |
220.18 g/mol |
IUPAC Name |
1-methyl-6-nitroindole-3-carboxylic acid |
InChI |
InChI=1S/C10H8N2O4/c1-11-5-8(10(13)14)7-3-2-6(12(15)16)4-9(7)11/h2-5H,1H3,(H,13,14) |
InChI Key |
YUYNLLXXLKNYJG-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(C2=C1C=C(C=C2)[N+](=O)[O-])C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Position and Type Effects
Position 1 Methylation :
- 1-Methyl-1H-indole-3-carboxylic acid (CAS 32387-21-6) lacks the nitro group but shares the N-methyl and carboxylic acid substituents. Methylation at the indole nitrogen enhances metabolic stability by reducing susceptibility to oxidative degradation .
- 1-Methyl-1H-indole-6-carboxylic acid (CAS 202745-73-1) relocates the carboxylic acid to position 6, altering hydrogen-bonding patterns and crystal packing compared to position 3 derivatives .
- Nitro vs. The nitro group, however, offers a pathway for reduction to amines, a common step in drug synthesis . 6-Methoxy-1H-indole-3-carboxylic acid (CAS 128717-77-1) substitutes nitro with methoxy, an electron-donating group that increases solubility in polar solvents compared to nitro derivatives .
Physical and Chemical Properties
*Inferred data based on structural analogs.
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